Cas no 1261903-74-5 (3-(3-Carboxy-5-fluorophenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Carboxy-5-fluorophenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261903-74-5
• MF: C₁₅H₈F₄O₄
• MW: 328.215238571167
• MDL: MFCD18321489
• CID: 2762430
• PubChem ID: 53227361
• Update Time: 2025-04-21

3-(3-Carboxy-5-fluorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Carboxy-5-fluorophenyl)-5-trifluoromethylbenzoic acid, 95%
• DTXSID70690917
• 1261903-74-5
• MFCD18321489
• 5-Fluoro-5'-(trifluoromethyl)[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 3-(3-CARBOXY-5-FLUOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(3-Carboxy-5-fluorophenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321489
• Inchi： 1S/C15H8F4O4/c16-12-5-8(2-10(6-12)14(22)23)7-1-9(13(20)21)4-11(3-7)15(17,18)19/h1-6H,(H,20,21)(H,22,23)
• InChI Key： TYRUSCHKXOLRKN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C(=O)O)C=1)F)(F)F

Computed Properties

• Exact Mass: 328.03587138Da
• Monoisotopic Mass: 328.03587138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų